2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H19N3O3S2/c1-13-3-7-15(8-4-13)20-18(23)11-16-12-26-19(21-16)22-27(24,25)17-9-5-14(2)6-10-17/h3-10,12H,11H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: HDIRKBJHBOETFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol

Description

2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)-N-(p-tolyl)acetamide, also known as MTAPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the sulfonamide class of compounds and has been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)-N-(p-tolyl)acetamide is not fully understood. However, it is believed to exert its biological effects by binding to specific target molecules, such as enzymes or receptors, and modulating their activity.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, as well as certain tumor cell lines. This compound has also been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)-N-(p-tolyl)acetamide in lab experiments is its wide range of biological activities. This makes it a useful tool for studying various biological processes and pathways. However, one of the main limitations of using this compound is its potential toxicity. It is important to use appropriate safety precautions when handling this compound.

Future Directions

There are several potential future directions for research on 2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)-N-(p-tolyl)acetamide. One area of interest is the development of new derivatives and analogs of this compound with enhanced biological activity and selectivity. Another area of interest is the investigation of the potential therapeutic applications of this compound, particularly in the treatment of bacterial and fungal infections and certain types of cancer. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to better understand its effects on various biological processes.

Synthesis Methods

The synthesis of 2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)-N-(p-tolyl)acetamide involves the reaction of 4-methylphenylsulfonyl chloride with thiosemicarbazide in the presence of a base to form the corresponding thiosemicarbazone. This thiosemicarbazone is then reacted with p-tolylacetic acid in the presence of a dehydrating agent to form this compound.

Scientific Research Applications

2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)-N-(p-tolyl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to possess a wide range of biological activities, including antibacterial, antifungal, and antitumor properties. This compound has also been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and urease.